10-methyl-1-nitro-3-phenoxydibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 5-methyl-7-nitro-9-phenoxybenzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C20H14N2O5/c1-21-15-9-5-6-10-17(15)27-18-12-14(26-13-7-3-2-4-8-13)11-16(22(24)25)19(18)20(21)23/h2-12H,1H3
• InChI Key: DCRZIELBVFPZEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=CC(=CC(=C3C1=O)[N+](=O)[O-])OC4=CC=CC=C4
• Molecular Formula: C20H14N2O5
• Molecular Weight: 362.3 g/mol

Description

Dibenzoxazepinones are a class of organic compounds that contain a dibenzoxazepine moiety. They are characterized by a structure that includes two benzene rings fused to an oxazepine ring.

Synthesis Analysis

The synthesis of dibenzoxazepinones can be achieved through various methods. One such method involves the base-promoted synthesis of dibenzoxazepinamines and quinazolinimines under metal-free conditions. This process starts from commercially available 2-fluorobenzonitriles, 2-aminophenols, and 2-aminoethanol, and can yield good to excellent yields of the corresponding heterocycles.

Molecular Structure Analysis

The molecular structure of dibenzoxazepinones consists of two benzene rings fused to an oxazepine ring. The exact structure can vary depending on the specific substituents attached to the rings.

Chemical Reactions Analysis

The chemical reactions involving dibenzoxazepinones can vary widely depending on the specific compound and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of dibenzoxazepinones can vary widely depending on the specific compound. These properties can include things like melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of dibenzoxazepinones can vary widely depending on the specific compound and its intended use. For example, some dibenzoxazepinones are used in the synthesis of other organic compounds.

Safety and Hazards

The safety and hazards associated with dibenzoxazepinones can vary widely depending on the specific compound. As with all chemicals, proper safety precautions should be taken when handling and storing these compounds.

Future Directions

The future directions for research into dibenzoxazepinones could include the development of new synthesis methods, the exploration of new potential uses for these compounds, and further investigation into their physical and chemical properties.